TLR7-agonist-1
TLR7-agonist-1
TLR7-agonist-1 is a potent and selective Toll-like Receptor 7 (TLR7) agonist with a LEC of 0.4 μM.
Brand Name:
Vulcanchem
CAS No.:
1642857-69-9
VCID:
VC0006635
InChI:
InChI=1S/C17H16N6O2/c1-11-8-13(22-25-11)10-24-16-15-14(20-17(18)21-16)5-7-23(15)9-12-4-2-3-6-19-12/h2-8H,9-10H2,1H3,(H2,18,20,21)
SMILES:
CC1=CC(=NO1)COC2=NC(=NC3=C2N(C=C3)CC4=CC=CC=N4)N
Molecular Formula:
C₁₇H₁₆N₆O₂
Molecular Weight:
336.35
TLR7-agonist-1
CAS No.: 1642857-69-9
Inhibitors
VCID: VC0006635
Molecular Formula: C₁₇H₁₆N₆O₂
Molecular Weight: 336.35
| CAS No. | 1642857-69-9 |
|---|---|
| Product Name | TLR7-agonist-1 |
| Molecular Formula | C₁₇H₁₆N₆O₂ |
| Molecular Weight | 336.35 |
| IUPAC Name | 4-[(5-methyl-1,2-oxazol-3-yl)methoxy]-5-(pyridin-2-ylmethyl)pyrrolo[3,2-d]pyrimidin-2-amine |
| Standard InChI | InChI=1S/C17H16N6O2/c1-11-8-13(22-25-11)10-24-16-15-14(20-17(18)21-16)5-7-23(15)9-12-4-2-3-6-19-12/h2-8H,9-10H2,1H3,(H2,18,20,21) |
| Standard InChIKey | FVKOYFLAKSGBBV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NO1)COC2=NC(=NC3=C2N(C=C3)CC4=CC=CC=N4)N |
| Description | TLR7-agonist-1 is a potent and selective Toll-like Receptor 7 (TLR7) agonist with a LEC of 0.4 μM. |
| Reference | [1]. McGowan DC, et al. Identification and Optimization of Pyrrolo[3,2-d]pyrimidine Toll-like Receptor 7 (TLR7) Selective Agonists for the Treatment of Hepatitis B. J Med Chem. 2017 Jul 27;60(14):6137-6151. |
| PubChem Compound | 86346192 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume